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Compound of Interest

Compound Name: 3-Bromo-4-chlorobenzoic acid

Cat. No.: B1273137 Get Quote

An In-depth Technical Guide to 3-Bromo-4-chlorobenzoic Acid

CAS Number: 42860-10-6

This technical guide provides a comprehensive overview of 3-Bromo-4-chlorobenzoic acid, a

halogenated aromatic carboxylic acid that serves as a crucial building block in organic

synthesis. Its utility is particularly notable in the development of pharmaceuticals and other

specialty chemicals. This document details its chemical and physical properties, outlines a key

synthetic protocol, and discusses its primary applications, targeting researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
3-Bromo-4-chlorobenzoic acid is a solid at room temperature, appearing as a white to light

yellow crystalline powder.[1][2][3] Its molecular structure, featuring a bromine and a chlorine

atom on the benzoic acid backbone, imparts specific reactivity and makes it a valuable

intermediate in complex syntheses.
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Property Value Source(s)

CAS Number 42860-10-6 [4][5][6][7][8]

Molecular Formula C₇H₄BrClO₂ [5][6]

Linear Formula BrC₆H₃(Cl)CO₂H [4][5]

Molecular Weight 235.46 g/mol [4][5][6]

Melting Point 218-222 °C [1][4][9]

Appearance
White to light yellow crystalline

powder
[1][2][3][10]

Solubility

Slightly soluble in water;

Soluble in alcohols, ethers,

and ketones

[2]

InChI Key
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UHFFFAOYSA-N
[4]

SMILES OC(=O)c1ccc(Cl)c(Br)c1 [4]

Experimental Protocols: Synthesis
The most frequently cited method for the synthesis of 3-Bromo-4-chlorobenzoic acid is

through the diazotization of an amino-substituted precursor, followed by a Sandmeyer-type

reaction.[11]

Synthesis of 3-Bromo-4-chlorobenzoic acid via Diazotization

Objective: To synthesize 3-Bromo-4-chlorobenzoic acid from 3-amino-4-chlorobenzoic acid.

Materials:

3-amino-4-chlorobenzoic acid

Sodium nitrite (NaNO₂)

Hydrobromic acid (HBr)
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Copper(I) bromide (CuBr)

Water

Ice

Methodology:

Diazotization: 3-amino-4-chlorobenzoic acid is dissolved in an aqueous solution of

hydrobromic acid. The solution is cooled to 0-5 °C in an ice bath.

A solution of sodium nitrite in water is added dropwise to the cooled solution. The

temperature is maintained below 5 °C to ensure the stability of the resulting diazonium salt.

The completion of the diazotization can be tested with starch-iodide paper.

Sandmeyer Reaction: In a separate flask, a solution of copper(I) bromide in hydrobromic

acid is prepared.

The cold diazonium salt solution is slowly added to the copper(I) bromide solution. Nitrogen

gas will evolve during this step.

The reaction mixture is allowed to warm to room temperature and then heated to ensure the

complete replacement of the diazonium group with bromine.

Isolation and Purification: The mixture is cooled, and the solid product is collected by

filtration. The crude product is then washed with water to remove inorganic salts.

Further purification can be achieved by recrystallization from a suitable solvent, such as

ethanol or acetic acid, to yield pure 3-Bromo-4-chlorobenzoic acid.
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Caption: Synthesis workflow for 3-Bromo-4-chlorobenzoic acid.

Applications in Research and Drug Development
3-Bromo-4-chlorobenzoic acid is a versatile chemical intermediate with significant

applications in the synthesis of more complex molecules.[11] Its distinct substitution pattern

and the presence of three reactive sites (carboxylic acid, bromine, and chlorine) allow for

diverse chemical modifications.

Pharmaceutical Intermediates: It is a key starting material for the synthesis of various active

pharmaceutical ingredients (APIs).[11] The compound is utilized in creating potent inhibitors

for various biological targets.[11]

Organic Synthesis: The carboxylic acid group can be readily converted to other functional

groups like esters, amides, and acid chlorides.[11] The bromine and chlorine substituents
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can participate in cross-coupling reactions, enabling the construction of complex molecular

frameworks.[11]

Agrochemicals and Dyes: This compound also serves as a precursor in the manufacturing of

certain pesticides and dyes.[2]

3-Bromo-4-chlorobenzoic acid

Structural Features

Applications

Carboxylic Acid Group Bromo & Chloro Substituents

Pharmaceutical Synthesis (APIs)

Esterification, Amidation

Cross-Coupling Reactions

Selective Functionalization
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Click to download full resolution via product page

Caption: Relationship between structure and applications.

Safety and Handling
3-Bromo-4-chlorobenzoic acid is classified as an irritant. It is known to cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3][4][6]

Precautionary Measures:
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Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-

resistant gloves, and safety goggles.[2] A dust mask (type N95 or equivalent) should be used

when handling the powder.[4]

Engineering Controls: Work in a well-ventilated area, preferably in a fume hood, to avoid

inhalation of dust.

First Aid: In case of skin contact, wash thoroughly with soap and water. If in eyes, rinse

cautiously with water for several minutes. If inhaled, move the person to fresh air. Seek

medical attention if irritation persists.

Hazard Statement Code Classification

Causes skin irritation H315 Skin Irritant, Category 2

Causes serious eye irritation H319 Eye Irritant, Category 2

May cause respiratory irritation H335
Specific Target Organ Toxicity

(Single Exposure), Category 3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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